[2-(4-Chlorophenyl)ethyl](4-pyridinylmethyl)amine hydrobromide
Overview
Description
“2-(4-Chlorophenyl)ethylamine hydrobromide” is a chemical compound with the CAS Number: 1609396-65-7 . It has a molecular weight of 327.65 . The compound is solid in physical form .
Molecular Structure Analysis
The IUPAC name for this compound is 2-(4-chlorophenyl)-N-(4-pyridinylmethyl)ethanamine hydrobromide . The InChI code for this compound is 1S/C14H15ClN2.BrH/c15-14-3-1-12(2-4-14)5-10-17-11-13-6-8-16-9-7-13;/h1-4,6-9,17H,5,10-11H2;1H .Physical And Chemical Properties Analysis
This compound has a molecular weight of 327.65 . It is a solid at room temperature .Scientific Research Applications
The compound "2-(4-Chlorophenyl)ethylamine hydrobromide" does not directly appear in the current literature reviewed. However, related research on compounds with chlorophenyl groups and their applications in scientific research offers insights into the potential areas where such a compound could be of interest. Here, we discuss various scientific research applications of chlorophenyl-containing compounds, excluding drug use, dosage, and side effects, as per the requirements.
Environmental Impact and Toxicity Assessment
Chlorophenols, including compounds with chlorophenyl groups, have been evaluated for their environmental impact, particularly in aquatic environments. These compounds exhibit moderate toxic effects on mammalian and aquatic life, with potential for considerable toxicity to fish upon long-term exposure. The persistence of chlorophenols in the environment can vary, being low with biodegradable conditions but potentially moderate to high depending on environmental conditions. Such studies are crucial for understanding and mitigating the environmental impact of chlorophenyl compounds (Krijgsheld & Gen, 1986).
Anticarcinogenic Properties
Research on chlorophylls and related compounds, which include chlorophenyl groups, highlights their potential anticarcinogenic properties. Chlorophylls have demonstrated anti-mutagenic activity and protection against various biomarkers of cancer in vivo, supporting their role in cancer chemoprevention (Dashwood, 1997).
Waste Incineration and Pollution Control
Chlorophenols are identified as significant precursors of dioxins in chemical and thermal processes, including Municipal Solid Waste Incineration (MSWI). Understanding the role and transformation of chlorophenols in MSWI is vital for improving waste management practices and minimizing the release of harmful dioxins into the environment (Peng et al., 2016).
Biogenic Amines in Food Safety
The formation and role of biogenic amines in fish, where chlorophenyl compounds may act as precursors in certain contexts, have implications for food safety and quality. Understanding these relationships is essential for assuring the safety of fish products and mitigating the risks of foodborne illnesses (Bulushi et al., 2009).
Safety and Hazards
properties
IUPAC Name |
2-(4-chlorophenyl)-N-(pyridin-4-ylmethyl)ethanamine;hydrobromide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15ClN2.BrH/c15-14-3-1-12(2-4-14)5-10-17-11-13-6-8-16-9-7-13;/h1-4,6-9,17H,5,10-11H2;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLYVTSFAOGTIDE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CCNCC2=CC=NC=C2)Cl.Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16BrClN2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.65 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1609396-65-7 | |
Record name | 4-Pyridinemethanamine, N-[2-(4-chlorophenyl)ethyl]-, hydrobromide (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1609396-65-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.